Cas no 1340460-74-3 (1-2-(thiophen-3-yl)ethylcyclohexane-1-carboxylic acid)

• Product Name: 1-2-(thiophen-3-yl)ethylcyclohexane-1-carboxylic acid
• CAS No: 1340460-74-3
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• CID: 5863624
• PubChem ID: 64057785
• Update Time: 2025-07-25

1-2-(thiophen-3-yl)ethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-[2-(3-thienyl)ethyl]-
• 1-(2-(Thiophen-3-yl)ethyl)cyclohexane-1-carboxylic acid
• 1-2-(thiophen-3-yl)ethylcyclohexane-1-carboxylic acid
• AKOS013374549
• 1340460-74-3
• CS-0288084
• 1-[2-(thiophen-3-yl)ethyl]cyclohexane-1-carboxylic acid
• EN300-1838795

• Inchi： 1S/C13H18O2S/c14-12(15)13(6-2-1-3-7-13)8-4-11-5-9-16-10-11/h5,9-10H,1-4,6-8H2,(H,14,15)
• InChI Key： MCBPLFYSEFQWDT-UHFFFAOYSA-N
• SMILES： C1(CCC2C=CSC=2)(C(O)=O)CCCCC1

Computed Properties

• Exact Mass: 238.10275099g/mol
• Monoisotopic Mass: 238.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 382.1±15.0 °C(Predicted)
• pka: 4.87±0.20(Predicted)

Additional information on 1-2-(thiophen-3-yl)ethylcyclohexane-1-carboxylic acid

Comprehensive Overview of 1-2-(thiophen-3-yl)ethylcyclohexane-1-carboxylic acid (CAS No. 1340460-74-3)

1-2-(thiophen-3-yl)ethylcyclohexane-1-carboxylic acid (CAS No. 1340460-74-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene and cyclohexane structural motifs, offers a versatile platform for drug discovery and advanced material development. Its molecular structure combines a carboxylic acid functional group with a thiophene-ethyl side chain, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 1-2-(thiophen-3-yl)ethylcyclohexane-1-carboxylic acid has surged due to their applications in medicinal chemistry and organic electronics. Researchers are particularly interested in its potential as a building block for small-molecule drugs targeting inflammatory diseases and metabolic disorders. The thiophene ring in its structure is known for enhancing binding affinity to biological targets, while the cyclohexane backbone contributes to metabolic stability.

The synthesis of CAS No. 1340460-74-3 typically involves multi-step organic reactions, including Grignard additions and catalytic hydrogenation. Its purity and yield are critical for downstream applications, prompting innovations in green chemistry approaches to reduce environmental impact. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structural integrity, ensuring compliance with industry standards.

From a commercial perspective, 1-2-(thiophen-3-yl)ethylcyclohexane-1-carboxylic acid is often sourced by pharmaceutical intermediates suppliers and custom synthesis providers. Its pricing and availability fluctuate based on raw material costs and scale-up challenges. Recent trends show growing interest in its derivatives for cancer therapeutics and neuroprotective agents, aligning with the broader focus on precision medicine.

Environmental and regulatory considerations also play a role in the compound's usage. While not classified as hazardous, its handling requires standard laboratory safety protocols. Researchers are increasingly exploring biodegradable alternatives to traditional synthetic pathways, reflecting the industry's shift toward sustainable chemistry.

In summary, 1-2-(thiophen-3-yl)ethylcyclohexane-1-carboxylic acid (CAS No. 1340460-74-3) represents a convergence of chemical innovation and practical applications. Its relevance in drug development and material science ensures continued exploration, driven by advancements in computational chemistry and high-throughput screening. As the scientific community prioritizes molecular diversity, this compound is poised to remain a key player in interdisciplinary research.